Cas no 1564792-96-6 (4-(3-Methyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Methyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1564792-96-6
• Molecular Formula: C₉H₈N₂OS
• Molecular Weight: 192.237620353699
• CID: 5691201
• PubChem ID: 104366885

4-(3-Methyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde Properties

Names and Identifiers

• 1564792-96-6
• 4-(3-METHYL-1H-PYRAZOL-1-YL)THIOPHENE-2-CARBALDEHYDE
• EN300-1292500

• InChIKey： XSZGTYAMJOSGJN-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2OS/c1-7-2-3-11(10-7)8-4-9(5-12)13-6-8/h2-6H,1H3
• SMILES： S1C(C=O)=CC(=C1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 192.03573406g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.03573406g/mol
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes